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Compound of Interest

Compound Name: Ro 64-0802

Cat. No.: B1663640 Get Quote

This technical guide provides an in-depth overview of Ro 64-0802, the active metabolite of the

antiviral prodrug oseltamivir. It is intended for researchers, scientists, and professionals in the

field of drug development. This document details the chemical structure, mechanism of action,

pharmacokinetic properties, and relevant experimental methodologies associated with Ro 64-
0802.

Chemical Structure and Properties
Ro 64-0802, also known as oseltamivir carboxylate or GS 4071, is a potent and selective

inhibitor of influenza virus neuraminidase.[1][2][3] It is a cyclohexenecarboxylic acid derivative.

IUPAC Name: (3R,4R,5S)-4-acetamido-5-amino-3-pentan-3-yloxycyclohexene-1-carboxylic

acid

Molecular Formula: C₁₄H₂₄N₂O₄

Molecular Weight: 284.35 g/mol

CAS Number: 187227-45-8

Ro 64-0802 is the active form of the prodrug oseltamivir (Ro 64-0796), which is an ethyl ester.

[2][4][5] Oseltamivir is readily absorbed after oral administration and is extensively converted to

Ro 64-0802 by esterases in the gastrointestinal tract and liver.[2][6][7]
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Mechanism of Action
Ro 64-0802 acts as a competitive inhibitor of the neuraminidase enzyme of influenza A and B

viruses.[1] Neuraminidase is a crucial enzyme for the release of newly formed virus particles

from infected cells. By inhibiting this enzyme, Ro 64-0802 prevents the budding and release of

progeny virions, thus halting the spread of the infection.[1][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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